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Compound of Interest

Compound Name: Iron methoxide

Cat. No.: B13792851

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the synthesis of iron(III)

methoxide, a compound of interest in various chemical and pharmaceutical research areas.

The protocol is based on established methods for the preparation of metal alkoxides.

Introduction
Iron(III) methoxide, Fe(OCH₃)₃, is a metal alkoxide that serves as a precursor and catalyst in

various chemical transformations. Its utility spans from materials science to organic synthesis

and has potential applications in drug development as a catalyst or for incorporation into

metallodrugs. The synthesis of high-purity iron(III) methoxide is crucial for these applications.

This protocol details a reliable method for its preparation from anhydrous iron(III) chloride.

Data Presentation
The following table summarizes the key quantitative data for the synthesis of iron(III)

methoxide.
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Parameter Value

Reactants

Anhydrous Iron(III) Chloride (FeCl₃) Molar Ratio: 1

Anhydrous Methanol (CH₃OH) In large excess (serves as reactant and solvent)

Anhydrous Ammonia (NH₃) In excess (to neutralize HCl produced)

Reaction Conditions

Solvent Anhydrous Benzene

Temperature Room Temperature

Reaction Time Approximately 12 hours

Product

Product Formula Fe(OCH₃)₃

Appearance Dark brown solid

Expected Yield
Variable, dependent on reaction scale and

purification

Experimental Protocol
This protocol is adapted from the general method for synthesizing ferric alkoxides as described

by Bradley, Multani, and Wardlaw (1958).[1] All operations should be carried out under strictly

anhydrous conditions using oven-dried glassware and inert atmosphere techniques (e.g., a

nitrogen or argon-filled glovebox or Schlenk line).

Materials:

Anhydrous Iron(III) Chloride (FeCl₃)

Anhydrous Methanol (CH₃OH)

Anhydrous Benzene (C₆H₆)
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Anhydrous Ammonia (NH₃) gas

Schlenk flask or three-necked round-bottom flask

Condenser

Gas inlet tube

Magnetic stirrer and stir bar

Apparatus for filtration under inert atmosphere

Vacuum pump

Procedure:

Reaction Setup: In a rigorously dried Schlenk flask equipped with a magnetic stir bar,

suspend anhydrous iron(III) chloride in anhydrous benzene.

Addition of Methanol: To the stirred suspension, add a stoichiometric excess of anhydrous

methanol.

Introduction of Ammonia: Slowly bubble a stream of dry ammonia gas through the reaction

mixture with vigorous stirring. The ammonia serves to neutralize the hydrogen chloride that is

formed during the reaction, driving the equilibrium towards the formation of iron(III)

methoxide. The reaction is as follows: FeCl₃ + 3CH₃OH + 3NH₃ → Fe(OCH₃)₃ + 3NH₄Cl

Reaction: Continue the passage of ammonia and stirring for several hours at room

temperature. The completion of the reaction is typically indicated by a color change and the

precipitation of ammonium chloride. For optimal results, the reaction mixture can be left to

stir overnight (approximately 12 hours).[1]

Isolation of Product: After the reaction is complete, the precipitated ammonium chloride is

removed by filtration under an inert atmosphere.

Purification: The solvent (benzene and excess methanol) is removed from the filtrate under

reduced pressure. This will yield the crude iron(III) methoxide as a solid.
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Final Product: The resulting dark brown solid is iron(III) methoxide.[1] Further purification, if

necessary, can be attempted by recrystallization from a suitable anhydrous solvent, though

its low solubility can make this challenging.

Mandatory Visualization
The following diagram illustrates the experimental workflow for the synthesis of iron(III)

methoxide.
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Caption: Experimental workflow for the synthesis of iron(III) methoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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